Cas no 128242-44-4 (2-Phenyl-3-[(propan-2-yl)oxy]-5,8-dioxaspiro[3.4]oct-2-en-1-one)

• Product Name: 2-Phenyl-3-[(propan-2-yl)oxy]-5,8-dioxaspiro[3.4]oct-2-en-1-one
• CAS No: 128242-44-4
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 2769507
• PubChem ID: 14715021
• Update Time: 2025-04-21

2-Phenyl-3-[(propan-2-yl)oxy]-5,8-dioxaspiro[3.4]oct-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 128242-44-4
• SCHEMBL7569125
• 3-ISOPROPOXY-2-PHENYL-5,8-DIOXASPIRO[3.4]OCT-2-EN-1-ONE
• 2-Phenyl-3-[(propan-2-yl)oxy]-5,8-dioxaspiro[3.4]oct-2-en-1-one
• DTXSID60563287

• Inchi： 1S/C15H16O4/c1-10(2)19-14-12(11-6-4-3-5-7-11)13(16)15(14)17-8-9-18-15/h3-7,10H,8-9H2,1-2H3
• InChI Key： MBGAPDCKNUVWDU-UHFFFAOYSA-N
• SMILES： O1CCOC21C(C(C1C=CC=CC=1)=C2OC(C)C)=O

Computed Properties

• Exact Mass: 260.10485899Da
• Monoisotopic Mass: 260.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų